2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol

• IUPAC Name: 2-[(2,4-dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol
• InChI: InChI=1S/C14H15Cl2NO/c15-11-2-1-10(12(16)8-11)7-13-14(18)9-3-5-17(13)6-4-9/h1-2,7-9,14,18H,3-6H2
• InChI Key: XAHDHBCPTITANJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2CCC1C(C2=CC3=C(C=C(C=C3)Cl)Cl)O
• Molecular Formula: C14H15Cl2NO
• DSSTOX Substance ID: DTXSID20388059
• Molecular Weight: 284.2 g/mol
• CAS No.: 654645-09-7

Description

2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol is a synthetic organic compound featuring a rigid quinuclidine (1-azabicyclo[2.2.2]octane) core modified by a (2,4-dichlorophenyl)methylene substituent. This specific derivative is characterized by its Z-isomer configuration around the exocyclic double bond, a feature stabilized by conjugation and confirmed through analytical methods. The compound's molecular formula is C₁₄H₁₅Cl₂NO, with a molecular weight of 284.18 g/mol . This compound serves as a key intermediate and scaffold in medicinal chemistry and pharmacological research. Its structure is closely related to (2Z)-2-[(2,4-dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one, which has demonstrated significant antimicrobial activity in scientific studies. Research indicates such derivatives are effective against both Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria including Pseudomonas aeruginosa , with minimum inhibitory concentrations (MICs) reported as low as 0.5 µg/mL, showcasing potency comparable to established antibiotics like ciprofloxacin . The 1-azabicyclo[2.2.2]octane framework is of substantial interest in neuroscience and neuropharmacology research. Compounds based on this core structure are investigated as nonpeptide antagonists for various neuropeptide receptors, such as tachykinin (NK-1) and cholecystokinin (CCK) receptors . These antagonists are valuable tools for studying the pathophysiological roles of peptides in the central nervous system and periphery, and they offer advantages over peptide antagonists, including greater metabolic stability and the potential to cross the blood-brain barrier . The structural features of this compound, including its bicyclic framework and electron-withdrawing chlorine atoms, contribute to its ability to interact with biological targets and make it a versatile candidate for structure-activity relationship (SAR) studies . WARNING: This product is intended for research purposes only in a controlled laboratory setting. It is strictly not for human or veterinary diagnostic or therapeutic use, nor for personal application .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol typically involves the condensation of 2,4-dichlorobenzaldehyde with 1-azabicyclo[2.2.2]octan-3-ol under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the formation of the desired product through a nucleophilic addition-elimination mechanism.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the formation of reduced derivatives.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, where chlorine atoms are replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide

Reduction: Hydrogen gas, palladium catalyst

Substitution: Amines, thiols

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Reduced derivatives

Substitution: Substituted phenyl derivatives

Scientific Research Applications

2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[22

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and biological activity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s bicyclic structure allows it to fit into the active sites of these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural Variations and Key Differences

The following table compares the target compound with structurally related analogs, focusing on substituents, functional groups, and molecular properties:

Compound Name	Substituent	Functional Group	Molecular Formula	Molar Mass (g/mol)	Key Properties	Applications/Notes
Target Compound : 2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol	2,4-Dichlorophenyl	-OH (3-ol)	C14H15Cl2NO	296.18 (calculated)	Hydroxyl group enhances H-bonding; Cl groups increase lipophilicity and electron withdrawal	Potential biological activity; synthetic intermediate
(2Z)-2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one (CAS 53898-72-9)	2,4-Dichlorophenyl	-C=O (3-one)	C14H13Cl2NO	282.17	Ketone group increases lipophilicity; no H-bond donor	Intermediate in synthesis; precursor for further derivatization
(2Z)-2-[(Pyridin-2-yl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol (CAS 866136-79-0)	Pyridin-2-yl	-OH (3-ol)	C13H16N2O	216.28	Pyridine introduces basic N; potential for metal coordination	Possible receptor modulation due to heteroaromatic substituent
(2Z)-2-[(2,5-Dimethoxyphenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol (CAS 866138-55-8)	2,5-Dimethoxyphenyl	-OH (3-ol)	C16H21NO3	275.35	Methoxy groups enhance lipophilicity; H-bond acceptors	CNS-targeted activity hypothesized
(2Z)-2-{[3-(Trifluoromethyl)phenyl]methylidene}-1-azabicyclo[2.2.2]octan-3-one (CAS 866050-94-4)	3-CF3-phenyl	-C=O (3-one)	C15H14F3NO	281.27	CF3 group increases metabolic stability and hydrophobicity	Enhanced pharmacokinetic profile
2-Methylidene-1-azabicyclo[2.2.2]octan-3-one (CAS 5291-26-9)	Methylidene	-C=O (3-one)	C8H11NO	137.18	Simple structure; pKa ~4.15	Building block in organic synthesis

Functional Group Impact

• Hydroxyl (-OH) vs. Ketone (-C=O): The hydroxyl group in the target compound provides H-bond donor capacity, improving aqueous solubility compared to ketone analogs (e.g., CAS 53898-72-9). However, ketones may exhibit greater membrane permeability due to increased lipophilicity . In pharmacological contexts, hydroxylated analogs (e.g., Aceclidine, a 3-quinuclidinol derivative) are known cholinomimetics, suggesting the target compound’s -OH group may confer bioactivity .
• This contrasts with the single chlorine in CAS 677630, which has reduced electronic effects . Heteroaromatic vs. Alkoxy Groups: Pyridinyl (CAS 866136-79-0) and dimethoxyphenyl (CAS 866138-55-8) substituents introduce distinct electronic and steric profiles. Pyridine’s nitrogen may engage in coordination or H-bonding, while methoxy groups enhance lipophilicity and π-π stacking .

Biological Activity

Overview

The compound 2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol , also known as (2Z)-2-[(2,4-dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol , is a bicyclic organic compound notable for its diverse biological activities. Its structure features a dichlorophenyl group, which contributes to its pharmacological properties.

• Molecular Formula : C₁₄H₁₅Cl₂NO
• Molecular Weight : 284.19 g/mol
• Solubility : Approximately 28 µg/mL at pH 7.4

The primary biological activity of this compound is its antimicrobial properties . It acts by disrupting cellular functions in target organisms, leading to cell death. The compound's mechanism involves:

• Interaction with Cellular Components : The compound binds to specific targets within microbial cells, interfering with vital biochemical pathways.
• Induction of Cell Death : By disrupting these pathways, the compound effectively leads to the death of pathogens.

Antimicrobial Activity

Several studies have documented the antimicrobial efficacy of 2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol against various microorganisms:

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	15 µg/mL
Staphylococcus aureus	10 µg/mL
Candida albicans	20 µg/mL

These results indicate that the compound exhibits potent activity against both bacteria and fungi.

Case Study: Anticancer Properties

A recent study explored the anticancer potential of this compound using various cancer cell lines, including breast and prostate cancer cells:

• In vitro Studies : The compound showed significant cytotoxic effects at concentrations as low as 5 µM, with an IC50 value of approximately 3 µM for breast cancer cells.
  • Mechanism : The anticancer activity was attributed to the induction of apoptosis and cell cycle arrest at the G1 phase.

Enzyme Interaction Studies

Research has also focused on the interaction of this compound with enzymes involved in metabolic pathways:

• A study found that it acts as an inhibitor of certain cytochrome P450 enzymes, which are crucial for drug metabolism, potentially affecting the pharmacokinetics of co-administered drugs.

Applications in Research and Industry

The compound is being investigated for various applications:

• Biochemical Probes : Used to study enzyme mechanisms and protein interactions.
• Pharmaceutical Development : Explored for its potential in developing new antimicrobial and anticancer agents.
• Material Science : Investigated as a building block for synthesizing novel materials.

Q & A

Basic: What experimental design principles should guide the synthesis of 2-[(2,4-Dichlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol?

Answer:
Synthesis should follow a split-plot design to optimize reaction parameters (e.g., temperature, catalyst loading). Use four replicates per condition to ensure statistical robustness, as demonstrated in agricultural chemical studies . Key steps:

• Purification: Employ gradient elution chromatography (HPLC) with UV detection to isolate the target compound.
• Characterization: Combine NMR (¹H/¹³C, DEPT-135) and FT-IR to confirm the azabicyclo backbone and dichlorophenyl substituents. Cross-reference with spectral libraries of structurally similar quinuclidine derivatives .

Basic: How can structural elucidation be systematically performed for this compound?

Answer:
Use a multi-technique approach :

• X-ray crystallography for absolute configuration determination, especially for the bicyclo[2.2.2]octane core.
• High-resolution mass spectrometry (HRMS) to verify molecular formula (e.g., C₁₄H₁₄Cl₂N₂O).
• Computational validation: Compare experimental NMR shifts with density functional theory (DFT)-predicted values, leveraging gas-phase ion energy data from analogous bicyclo compounds .

Advanced: How to resolve contradictions in reported biological activity data for this compound?

Answer:
Adopt a meta-analysis framework :

Standardize assays: Replicate studies under identical conditions (e.g., cell lines, incubation time) to isolate variables.

Dose-response curves: Use non-linear regression to compare EC₅₀ values across studies.

Theoretical alignment: Link discrepancies to differences in molecular targets (e.g., receptor isoforms) or solvent effects, guided by pharmacophore models .

Advanced: What methodologies assess the environmental fate of this compound?

Answer:
Follow long-term ecological risk protocols as in Project INCHEMBIOL:

• Abiotic studies: Measure hydrolysis rates (pH 4–9) and photodegradation (UV-Vis irradiation) to determine half-lives.
• Biotic studies: Use microcosm assays with soil/water samples to track biodegradation pathways (GC-MS monitoring).
• Computational modeling: Apply quantitative structure-activity relationship (QSAR) models to predict bioaccumulation potential .

Basic: What theoretical frameworks guide the study of this compound’s mechanism of action?

Answer:
Anchor research in receptor-ligand interaction theories :

• Molecular docking: Use AutoDock Vina to predict binding affinities to chlorophenol-sensitive targets (e.g., cytochrome P450 enzymes).
• Kinetic analysis: Apply Michaelis-Menten kinetics to enzyme inhibition assays, correlating IC₅₀ values with structural features (e.g., dichlorophenyl hydrophobicity) .

Advanced: How to design a study investigating structure-activity relationships (SAR) for derivatives?

Answer:
Implement a combinatorial library approach :

Core modifications: Synthesize analogs with varied substituents (e.g., replacing dichlorophenyl with thiophene or naphthyl groups) .

High-throughput screening (HTS): Test analogs against target enzymes using fluorescence polarization assays.

Multivariate analysis: Apply principal component analysis (PCA) to correlate substituent electronic properties (Hammett σ values) with bioactivity .

Basic: What are best practices for ensuring reproducibility in synthesis?

Answer:

• Documentation: Maintain detailed reaction logs (e.g., solvent purity, humidity levels).
• Quality control: Use internal standards (e.g., deuterated analogs) in NMR for quantification.
• Peer validation: Share synthetic protocols via platforms like Zenodo for independent verification .

Advanced: How to integrate computational and experimental data for mechanistic insights?

Answer:

• Molecular dynamics (MD) simulations: Simulate ligand-receptor binding over 100 ns to identify stable conformations.
• Free energy calculations: Use the MM-GBSA method to validate docking poses against experimental IC₅₀ data.
• Cross-validation: Compare MD-predicted binding modes with mutagenesis studies (e.g., alanine scanning) .

Advanced: What methods identify metabolic pathways in mammalian systems?

Answer:

• In vitro assays: Incubate the compound with liver microsomes (e.g., human CYP3A4) and monitor metabolites via LC-MS/MS.
• Isotope labeling: Use ¹⁴C-labeled analogs to trace metabolic intermediates.
• Data integration: Map metabolites to known pathways (e.g., cytochrome P450 oxidation) using databases like KEGG .

Basic: How to design a stability study under varying storage conditions?

Answer:

• Accelerated stability testing: Expose samples to 40°C/75% RH for 6 months (ICH Q1A guidelines).
• Analytical monitoring: Track degradation via HPLC-UV (λ = 254 nm) and identify byproducts with HRMS.
• Statistical analysis: Use Arrhenius plots to extrapolate shelf-life at standard conditions .